6-chloro-5-fluoro-1-benzothiophene
Overview
Description
6-Chloro-5-fluoro-1-benzothiophene (6CFBT) is an organofluorine compound belonging to the class of benzothiophenes. It is a promising candidate for use in a variety of fields, such as medicinal chemistry, materials science, and drug discovery. 6CFBT has been studied extensively in both laboratory and in vivo settings, and has demonstrated a range of unique characteristics that make it a valuable research tool.
Scientific Research Applications
6-chloro-5-fluoro-1-benzothiophene has been used in a variety of scientific research applications. It has been studied for its potential uses in medicinal chemistry, materials science, and drug discovery. 6-chloro-5-fluoro-1-benzothiophene has also been used in the development of organic light-emitting diodes (OLEDs), as well as in the synthesis of new polymers and other materials.
Mechanism of Action
The exact mechanism of action of 6-chloro-5-fluoro-1-benzothiophene is not yet fully understood. However, it is believed to interact with a number of cellular targets, including enzymes and proteins. It has been shown to inhibit the activity of a number of enzymes, including cyclooxygenase-2 (COX-2), phospholipase A2 (PLA2), and lipoxygenase (LOX). In addition, 6-chloro-5-fluoro-1-benzothiophene has been shown to inhibit the activity of certain proteins, such as the androgen receptor and the estrogen receptor.
Biochemical and Physiological Effects
6-chloro-5-fluoro-1-benzothiophene has been shown to have a range of biochemical and physiological effects. In laboratory studies, 6-chloro-5-fluoro-1-benzothiophene has been shown to possess anti-inflammatory, anti-cancer, anti-bacterial, and antioxidant properties. In addition, 6-chloro-5-fluoro-1-benzothiophene has been shown to possess anti-allergic, anti-coagulant, and anti-diabetic properties.
Advantages and Limitations for Lab Experiments
6-chloro-5-fluoro-1-benzothiophene has several advantages for use in laboratory experiments. It is relatively inexpensive, and can be synthesized easily and quickly. In addition, 6-chloro-5-fluoro-1-benzothiophene is highly soluble in organic solvents, and is stable in aqueous solution. However, 6-chloro-5-fluoro-1-benzothiophene has some limitations for use in laboratory experiments. It is not very stable in the presence of light and heat, and it is not very soluble in water.
Future Directions
Due to its unique properties, there are a number of potential future directions for 6-chloro-5-fluoro-1-benzothiophene research. These include further exploration of its anti-inflammatory, anti-cancer, and anti-bacterial properties, as well as further research into its potential uses in materials science and drug discovery. Additionally, further research into the mechanism of action of 6-chloro-5-fluoro-1-benzothiophene could lead to the development of more effective and targeted treatments for a variety of diseases. Finally, further research into the synthesis of 6-chloro-5-fluoro-1-benzothiophene derivatives could lead to the development of new materials and polymers.
Synthesis Methods
6-chloro-5-fluoro-1-benzothiophene can be synthesized through a variety of methods, including direct fluorination, substitution reaction, and the use of aryl halides. The most common method is direct fluorination, which involves the reaction of aryl halides with fluorine gas. This method has been used to synthesize a wide range of 6-chloro-5-fluoro-1-benzothiophene derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-5-fluoro-1-benzothiophene involves the introduction of a chlorine atom and a fluorine atom onto a benzothiophene ring.", "Starting Materials": [ "Benzothiophene", "Chlorine gas", "Fluorine gas", "Sodium metal", "Diethyl ether", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Preparation of 5-bromo-1-benzothiophene by bromination of benzothiophene with bromine in the presence of sodium metal and diethyl ether.", "Step 2: Preparation of 6-chloro-5-fluoro-1-benzothiophene by chlorination and fluorination of 5-bromo-1-benzothiophene with chlorine gas and fluorine gas in the presence of methanol and hydrochloric acid.", "Step 3: Purification of the product by recrystallization or column chromatography." ] } | |
CAS RN |
1427437-31-7 |
Product Name |
6-chloro-5-fluoro-1-benzothiophene |
Molecular Formula |
C8H4ClFS |
Molecular Weight |
186.6 |
Purity |
95 |
Origin of Product |
United States |
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